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Compound of Interest

Compound Name: Ethyl 7(Z)-nonadecenoate

Cat. No.: B15547357 Get Quote

Technical Guide: Ethyl 7(Z)-nonadecenoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available scientific and technical data

for Ethyl 7(Z)-nonadecenoate. Due to the limited publicly available research on this specific

compound, this document focuses on its fundamental chemical properties.

Core Compound Information
Ethyl 7(Z)-nonadecenoate is a fatty acid ethyl ester. While specific research on the biological

activity of the ethyl ester is not readily available, its corresponding fatty acid, 7(Z)-

nonadecenoic acid, is noted as a biochemical reagent for life science research.[1] This

suggests potential applications in various biological studies.

Physicochemical Data
The following table summarizes the key quantitative data for Ethyl 7(Z)-nonadecenoate.
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Property Value Reference

CAS Number 2692622-83-4 [2]

Molecular Weight 324.54 g/mol [2]

Molecular Formula C₂₁H₄₀O₂ [2]

Synonyms Ethyl (7Z)-7-nonadecenoate [2]

Purity >99% [2]

Storage Temperature Freezer [2]

Experimental Protocols and Methodologies
Currently, there is a lack of published, detailed experimental protocols specifically utilizing

Ethyl 7(Z)-nonadecenoate. General laboratory procedures for handling and storing lipid

compounds are recommended. For experimental use, it is advised to consult standard

protocols for similar fatty acid esters and to conduct small-scale preliminary studies to

determine optimal conditions.

Signaling Pathways and Biological Activity
There is no specific information available in the public domain detailing the involvement of

Ethyl 7(Z)-nonadecenoate in any signaling pathways or its specific biological activities.

Research into the biological effects of its parent fatty acid, 7(Z)-nonadecenoic acid, may

provide insights into potential areas of investigation.

Logical Relationships
The relationship between Ethyl 7(Z)-nonadecenoate and its parent fatty acid is a fundamental

concept in lipid chemistry and biochemistry. The esterification of the carboxylic acid group can

affect the compound's solubility, stability, and pharmacokinetic properties.
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7(Z)-Nonadecenoic Acid Ethyl 7(Z)-nonadecenoate

Esterification

Hydrolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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